Cas no 811439-17-5 (2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
811439-17-5 structure
Product Name:2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:811439-17-5
MF:C10H18BIO2
MW:307.964195728302
CID:4197979
PubChem ID:86016097
Update Time:2025-04-24

2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(1-iodo-3-butenyl)-4,4,5,5-tetramethyl-
    • 1,3,2-Dioxaborolane, 2-(1-iodo-3-buten-1-yl)-4,4,5,5-tetramethyl-
    • 2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 811439-17-5
    • EN300-1652971
    • Inchi: 1S/C10H18BIO2/c1-6-7-8(12)11-13-9(2,3)10(4,5)14-11/h6,8H,1,7H2,2-5H3
    • InChI Key: XMWFOAZKLWVMND-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C(I)CC=C

Computed Properties

  • Exact Mass: 308.04446Da
  • Monoisotopic Mass: 308.04446Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(1-iodobut-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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